3-Tert-butylbenzene-1,2-diamine hydrochloride
Description
3-Tert-butylbenzene-1,2-diamine hydrochloride, also known as TBBDH, is an organic compound commonly used in scientific research and analysis. It has a molecular weight of 200.71 and is typically stored at room temperature . The compound is in the form of a powder .
Molecular Structure Analysis
The molecular formula of 3-Tert-butylbenzene-1,2-diamine hydrochloride is C10H17ClN2 . The InChI code for this compound is 1S/C10H16N2.ClH/cScientific Research Applications
Material Science: Advanced Polymer Development
3-Tert-butylbenzene-1,2-diamine hydrochloride: is utilized in the synthesis of novel polyimides with large pendant groups . These polyimides exhibit high solubility and excellent membrane-forming abilities, making them suitable for creating flexible membranes. Such membranes have potential applications in microelectronics and aerospace due to their good gas separation properties and optical transparency.
Chemical Synthesis: Aromatic Compound Production
In chemical synthesis, this compound serves as a precursor for creating aromatic diamine monomers . These monomers are key intermediates in producing polyimides, which are valuable for their thermal and mechanical properties, contributing to the manufacturing of high-performance materials.
Chromatography: Analytical Standard
3-Tert-butylbenzene-1,2-diamine hydrochloride: can be used as an analytical standard in chromatographic techniques to calibrate and ensure the accuracy of chromatographic systems . This application is crucial in pharmaceuticals and other industries where precise measurement and separation of compounds are required.
Analytical Research: Spectroscopy and Mass Spectrometry
In analytical research, this compound’s unique structure is beneficial for NMR, HPLC, LC-MS, and UPLC analyses . It helps in the identification and quantification of complex mixtures, playing a significant role in the quality control of various products.
Life Science: Research and Experimentation
The compound is used in life science research to study the interaction of chemicals within biological systems . Its properties may help in understanding the biochemical pathways and assist in the development of new drugs or therapeutic agents.
Gas Separation: Membrane Technology
The synthesis of polyimides using 3-Tert-butylbenzene-1,2-diamine hydrochloride leads to membranes with excellent gas separation performance . These membranes are used in industrial gas separation processes, contributing to the purification of natural gas, hydrogen recovery, and carbon dioxide capture.
Optical Transparency: Material Enhancement
Polyimides derived from this compound demonstrate good optical transmission, making them suitable for applications requiring light color and transparency . This characteristic is particularly beneficial in the production of liquid crystal displays and other optical devices.
Thermal Stability: High-Performance Materials
The thermal stability imparted by 3-Tert-butylbenzene-1,2-diamine hydrochloride in the synthesis of polyimides is critical for materials used in high-temperature environments . This includes applications in the automotive and aerospace industries, where materials must withstand extreme conditions.
properties
IUPAC Name |
3-tert-butylbenzene-1,2-diamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.ClH/c1-10(2,3)7-5-4-6-8(11)9(7)12;/h4-6H,11-12H2,1-3H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBNIDIXXYSYYBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C(=CC=C1)N)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Tert-butylbenzene-1,2-diamine hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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